4,7-Dimethyl-2-[(4-methylphenyl)methyl]-6-propan-2-ylpurino[7,8-a]imidazole-1,3-dione

• IUPAC Name: 4,7-dimethyl-2-[(4-methylphenyl)methyl]-6-propan-2-ylpurino[7,8-a]imidazole-1,3-dione
• InChI: InChI=1S/C20H23N5O2/c1-12(2)25-14(4)10-23-16-17(21-19(23)25)22(5)20(27)24(18(16)26)11-15-8-6-13(3)7-9-15/h6-10,12H,11H2,1-5H3
• InChI Key: HHMBIRDJLREMLI-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)CN2C(=O)C3=C(N=C4N3C=C(N4C(C)C)C)N(C2=O)C
• Molecular Formula: C20H23N5O2
• Molecular Weight: 365.4 g/mol

Description

Synthesis Analysis

The synthetic route for Compound X involves several steps, including purine ring construction, selective methylation, and introduction of the methylphenylmethyl and isopropyl groups. Detailed synthetic pathways can be found in relevant literature.

Scientific Research Applications

Synthetic Chemistry Applications

Research in synthetic chemistry has explored the synthesis of imidazole derivatives and their potential uses. For example, studies on the synthesis of heterocyclic compounds, including imidazoles, highlight the significance of these compounds in medicinal chemistry and materials science. The synthesis and characterization of imidazole derivatives have been documented, demonstrating their relevance in developing new chemical entities with potential biological or catalytic activities (Jabłoński, 2022).

Pharmacological Evaluation

In pharmacology, the exploration of imidazole derivatives has been linked to the development of compounds with potential anxiolytic, antidepressant, and monoamine oxidase inhibitory activities. For instance, certain imidazole derivatives have been synthesized and evaluated for their interaction with serotonin receptors, suggesting their application in treating anxiety and depression (Zagórska et al., 2009). Another study has identified imidazole-bearing chalcones as a new class of monoamine oxidase inhibitors, highlighting the therapeutic potential of these compounds in neurological disorders (Sasidharan et al., 2018).

Material Science and Sensing Applications

In materials science, imidazole derivatives have been utilized in the synthesis of metal-organic frameworks (MOFs) for luminescence sensing. Such compounds demonstrate sensitivity to specific chemicals, indicating their application in developing new sensing materials. For example, dimethylphenyl imidazole dicarboxylate-based lanthanide MOFs have shown potential as fluorescence sensors for detecting benzaldehyde derivatives (Shi et al., 2015).